![molecular formula C13H17N3O3S B2803735 1-Aminopyrazin-1-ium 2,4,6-trimethylbenzenesulfonate CAS No. 57489-85-7](/img/structure/B2803735.png)
1-Aminopyrazin-1-ium 2,4,6-trimethylbenzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Aminopyrazin-1-ium 2,4,6-trimethylbenzenesulfonate is a chemical compound with the CAS number 57489-85-7 . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular formula of this compound is C13H17N3O3S . The molecular weight is 295.36 .Physical And Chemical Properties Analysis
The physical form of this compound is a powder . It has a melting point of 149-150 degrees Celsius .Scientific Research Applications
Synthesis and Applications in Organic Chemistry
Synthesis of Spiropyrazolinium Salts : A study by Kayukova et al. (2022) discussed the nitrobenzenesulfochlorination of β-aminopropioamidoximes leading to spiropyrazolinium ortho- or para-nitrobenzenesulfonates. These compounds showed promising in vitro α-glucosidase activity.
Vapour-phase Polymerization : Subramanian et al. (2009) explored the use of iron(III) 2,4,6-trimethylbenzenesulfonate as an oxidant in the vapor-phase polymerization of pyrrole and 3,4-ethylenedioxythiophene, resulting in highly conducting polypyrrole and poly(3,4-ethylenedioxythiophene) films (Subramanian et al., 2009).
Pharmacological Applications
Antibacterial Activity : Popiołek et al. (2021) synthesized a series of 2,4,6-trimethylbenzenesulfonyl hydrazones and explored their in vitro antimicrobial activity. These compounds demonstrated potential as antimicrobial agents (Popiołek et al., 2021).
Antimycobacterial Activity : Quiroga et al. (2014) developed novel benzopyrazolo[3,4-b]quinolindiones with antimycobacterial activity, synthesized through a microwave-assisted reaction involving aminopyrazoles (Quiroga et al., 2014).
Material Science and Structural Analysis
- Crystal Structure Analysis : Elakkiya and Anitha (2019) synthesized and characterized a new organic crystal, 2-aminopyrazin-1-ium3-carbaoxypicolinate, revealing its molecular aggregations and crystal packing through spectroscopic techniques (Elakkiya & Anitha, 2019).
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H302, H312, H315, H319, H332, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
pyrazin-1-ium-1-amine;2,4,6-trimethylbenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O3S.C4H6N3/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;5-7-3-1-6-2-4-7/h4-5H,1-3H3,(H,10,11,12);1-4H,(H2,5,6)/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNWAYNBWEPGRHO-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)[O-])C.C1=C[N+](=CC=N1)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57489-85-7 |
Source
|
Record name | 1-aminopyrazin-1-ium 2,4,6-trimethylbenzene-1-sulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.